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Compound of Interest

Compound Name: SIRT2-IN-9

Cat. No.: B10802361 Get Quote

For researchers, scientists, and drug development professionals working with SIRT2-IN-9, a

selective SIRT2 inhibitor utilized in cancer research, adherence to stringent safety protocols is

paramount to ensure personal safety and maintain experimental integrity.[1][2][3] This guide

provides essential, immediate safety and logistical information, including operational and

disposal plans, to foster a secure laboratory environment.

Personal Protective Equipment (PPE)
A comprehensive assessment of potential hazards is necessary to select the appropriate PPE

for handling SIRT2-IN-9.[4][5] The minimum required PPE includes:

Body Protection: A flame-resistant lab coat is required at all times in the laboratory.[6] For

tasks with a high risk of splashing, a chemical-resistant apron should be worn over the lab

coat.

Eye and Face Protection: Safety glasses meeting ANSI Z87.1 standards are the minimum

requirement.[6] However, when handling solutions of SIRT2-IN-9 or performing operations

that could result in splashes, chemical splash goggles are highly recommended.[6] A face

shield must be worn in addition to safety glasses or goggles when there is a significant

splash hazard.[6]

Hand Protection: Due to the potential for skin absorption of chemicals of unknown toxicity, it

is recommended to use a flexible laminate glove (such as Silver Shield or 4H) underneath a

pair of heavy-duty, chemically resistant outer gloves.[6] Nitrile gloves are a common choice
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for general laboratory use, but glove compatibility should always be verified with the

manufacturer's information for the specific solvents being used.[7][8]

Foot Protection: Closed-toe shoes are mandatory in all laboratory settings to protect against

spills and falling objects.[7]

Operational Plan and Handling
Receiving and Storage: Upon receipt, visually inspect the container for any damage or leaks.

SIRT2-IN-9 should be stored at -20°C in a tightly sealed container, protected from light.[1][2]

Preparation of Solutions: All handling of the solid compound and preparation of solutions

should be conducted in a certified chemical fume hood to minimize inhalation exposure.

Weighing: Use an analytical balance within the fume hood. Handle the powder carefully to

avoid generating dust.

Dissolving: SIRT2-IN-9 is soluble in DMSO.[3] When preparing stock solutions, add the

solvent slowly to the powdered compound. If ultrasonic agitation is required, ensure the

container is securely capped.

Experimental Use: When using SIRT2-IN-9 in experiments, always wear the prescribed PPE.

Work in a well-ventilated area, preferably a fume hood, especially when working with volatile

solvents.

Disposal Plan
All waste materials contaminated with SIRT2-IN-9 must be treated as hazardous chemical

waste.

Solid Waste: Contaminated items such as pipette tips, gloves, and weighing paper should be

collected in a designated, sealed, and clearly labeled hazardous waste container.

Liquid Waste: Unused solutions and contaminated solvents should be collected in a

separate, sealed, and clearly labeled hazardous waste container. Do not mix with other

waste streams unless compatibility has been confirmed.
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Disposal: All hazardous waste must be disposed of through the institution's environmental

health and safety office, following all local, state, and federal regulations.

Quantitative Data Summary
Property Value Source

Molecular Formula C21H22N6OS2 [1]

CAS Number 522650-91-5 [1]

IC50 (SIRT2) 1.3 µM [2][3]

Storage Temperature -20°C [1][2]

Solubility Soluble in DMSO [3]

Below is a workflow diagram illustrating the safe handling procedures for SIRT2-IN-9.
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Caption: Workflow for Safe Handling of SIRT2-IN-9.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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